BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight of 1,8-Dioxacyclotetradecane-
2,9-dione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,8-Dioxacyclotetradecane-2,9-
Compound Name: _
dione

Cat. No.: B1248240

An In-Depth Technical Guide to 1,8-Dioxacyclotetradecane-2,9-dione for Researchers and
Drug Development Professionals

Introduction

1,8-Dioxacyclotetradecane-2,9-dione is a macrocyclic diester, a 14-membered ring
compound containing two ester functional groups. It serves as a key monomer in the synthesis
of aliphatic polyesters. These polymers are of significant interest to the scientific and drug
development communities due to their biocompatibility and biodegradability, making them
suitable for a range of biomedical applications, including controlled drug delivery systems and
resorbable medical implants.

The synthesis of polyesters from 1,8-Dioxacyclotetradecane-2,9-dione is most notably
achieved through enzymatic ring-opening polymerization (eROP). This "green chemistry"
approach utilizes lipases as biocatalysts, offering a sustainable and highly selective alternative
to traditional chemical polymerization methods.[1][2]

Core Data and Properties

The fundamental physicochemical properties of 1,8-Dioxacyclotetradecane-2,9-dione are
summarized in the table below.
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Property Value Reference
Molecular Weight 228.28 g/mol [3]
Molecular Formula C12H2004 [3]

CAS Number 1020-83-3 [3]

Melting Point 112 °C [3]

Boiling Point 442.1 °C (Predicted) [3]

Density 1.021 g/cm3 (Predicted)

Experimental Protocols

The primary experimental procedure involving 1,8-Dioxacyclotetradecane-2,9-dione is its
polymerization to form polyesters. The following is a detailed protocol for the lipase-catalyzed
ring-opening polymerization, a common and efficient method for this class of macrolactones.

Lipase-Catalyzed Ring-Opening Polymerization (eROP)
of 1,8-Dioxacyclotetradecane-2,9-dione

This protocol is based on established methods for the enzymatic polymerization of
macrolactones using the commercial biocatalyst Novozym 435, which is an immobilized form of
lipase B from Candida antarctica.[4][5]

Materials:

1,8-Dioxacyclotetradecane-2,9-dione (monomer)

Novozym 435 (immobilized lipase catalyst)

Toluene (anhydrous)

Methanol (for precipitation)

Chloroform (for dissolution)

Nitrogen gas supply
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» Reaction vessel (e.g., Schlenk flask) with magnetic stirrer and condenser
« Molecular sieves (3 A)
Procedure:

o Preparation of the Reaction Vessel: The reaction vessel is dried in an oven and then cooled
under a stream of dry nitrogen to ensure an inert atmosphere. Molecular sieves are added to
the toluene to ensure the solvent is anhydrous.

o Reaction Setup:

o 1,8-Dioxacyclotetradecane-2,9-dione and Novozym 435 (typically at a 1:10 enzyme-to-
monomer weight ratio) are added to the reaction vessel.[6]

o Anhydrous toluene is added to the vessel to dissolve the monomer.
o The flask is sealed and placed in an oil bath on a magnetic stirrer hotplate.
e Polymerization:
o The reaction mixture is heated to a preset temperature, typically between 60-85°C.[6][7]

o The reaction is allowed to proceed under constant stirring for a period ranging from a few
hours to 48 hours, depending on the desired molecular weight and monomer conversion.

[7]
e Termination and Purification:

o The reaction is terminated by cooling the mixture to room temperature and adding an
excess of cold methanol to precipitate the polymer.[6]

o The crude polymer is then purified by re-dissolving it in chloroform and precipitating it
again with methanol. This process is repeated at least three times to ensure the removal
of unreacted monomer and catalyst residues.[6]

e Drying and Characterization: The purified polymer is dried in a vacuum oven at 60°C for 24
hours. The resulting polyester can then be characterized by techniques such as Fourier-
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Transform Infrared Spectroscopy (FTIR), Differential Scanning Calorimetry (DSC), and
Thermogravimetric Analysis (TGA).[6]

Visualizations: Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate the key processes
involving 1,8-Dioxacyclotetradecane-2,9-dione.
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Caption: Overall workflow from monomer synthesis to application.
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Caption: Mechanism of lipase-catalyzed ring-opening polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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